Cas no 63165-52-6 (Benzoic acid, 2,3,4,6-tetrabromo-5-chloro-)

• Product Name: Benzoic acid, 2,3,4,6-tetrabromo-5-chloro-
• CAS No: 63165-52-6
• MF: C₇HBr₄ClO₂
• MW: 472.150638341904
• CID: 1651907
• Update Time: 2024-09-12

Benzoic acid, 2,3,4,6-tetrabromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,6-tetrabromo-5-chloro-

• Inchi： 1S/C7HBr4ClO2/c8-2-1(7(13)14)3(9)6(12)5(11)4(2)10/h(H,13,14)
• InChI Key： KSIPHJIPADUGPC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Br)C(Cl)=C(Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 467.63973

Experimental Properties

• Density: 2.642±0.06 g/cm3(Predicted)
• Melting Point: 258 °C
• Boiling Point: 438.1±45.0 °C(Predicted)
• PSA: 37.3
• pka: 0.51±0.10(Predicted)